N~1~-(1-Benzylpiperidin-4-yl)-N~2~-phenylethane-1,2-diamine
Cat. No. B8518444
Key on ui cas rn:
61220-53-9
M. Wt: 309.4 g/mol
InChI Key: IMLCKUJHDYQKLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04147786
Procedure details
To the solution of 12.6 g of N-phenylethylenediamine in 200 ml of methanol, 50 ml of 4.1 N ethanolic hydrogen chloride are added dropwise followed by 18.9 g of 1-benzyl-4-piperidone in 100 ml of methanol. Then, 9.45 g sodium cyanoborohydride are added in portions while stirring at room temperature. After 72 hours the mixture is filtered, the residue dissolved in water and the solution made basic with 12.5% aqueous sodium hydroxide. It is extracted with methylene chloride, dried and evaporated to yield the 1-benzyl-4-(2-phenylaminoethylamino)-piperidine.
Identifiers
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REACTION_CXSMILES
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[C:1]1([NH:7][CH2:8][CH2:9][NH2:10])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH2:11]([N:18]1[CH2:23][CH2:22][C:21](=O)[CH2:20][CH2:19]1)[C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1.C([BH3-])#N.[Na+]>CO.Cl>[CH2:11]([N:18]1[CH2:23][CH2:22][CH:21]([NH:10][CH2:9][CH2:8][NH:7][C:1]2[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=2)[CH2:20][CH2:19]1)[C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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12.6 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)NCCN
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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Cl
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Step Two
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Name
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Quantity
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18.9 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1CCC(CC1)=O
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Step Three
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Name
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Quantity
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9.45 g
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Type
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reactant
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Smiles
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C(#N)[BH3-].[Na+]
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Step Four
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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while stirring at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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After 72 hours the mixture is filtered
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Duration
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72 h
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue dissolved in water
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EXTRACTION
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Type
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EXTRACTION
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Details
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It is extracted with methylene chloride
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)N1CCC(CC1)NCCNC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
